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Compound of Interest

Compound Name: Neohydroxyaspergillic Acid

Cat. No.: B3026324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation
of Neohydroxyaspergillic acid, a bioactive fungal metabolite. This document compiles
available spectroscopic data, details experimental protocols for its isolation and
characterization, and presents a logical workflow for its structure determination.

Core Structural Features and Physicochemical
Properties

Neohydroxyaspergillic acid, with the molecular formula C12H20N203 and a molecular
weight of 240.3 g/mol , belongs to the aspergillic acid class of compounds.[1] These
compounds are characterized by a pyrazinone core, and Neohydroxyaspergillic acid is
structurally similar to its well-known analogue, neoaspergillic acid.

Table 1: Physicochemical Properties of Neohydroxyaspergillic Acid
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Property Value Source
Molecular Formula C12H20N203 [1]
Molecular Weight 240.3 g/mol [1]
Appearance Yellow solid [1]
Purity >95% by HPLC [1]
Solubility Soluble in ethanol, methanol, o
DMF, or DMSO
Storage -20°C (Long Term) [1]

Spectroscopic Data for Structural Elucidation

The definitive structure of Neohydroxyaspergillic acid has been confirmed through modern
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS). While the original discovery dates back to 1958, recent studies have
provided high-resolution data essential for unambiguous characterization.

Table 2: NMR Spectroscopic Data for Neohydroxyaspergillic Acid

Detailed *H and 3C NMR data, including chemical shifts (d), multiplicities, and coupling
constants (J), are crucial for assigning the proton and carbon environments within the
molecule. While a specific, publicly available dataset for Neohydroxyaspergillic acid was not
identified in the conducted search, the following represents a general format for presenting
such data based on the analysis of related compounds.

Position 'H NMR (6, mult., J in Hz) 13C NMR (9)

Data not available in search

results

Table 3: Mass Spectrometry Data for Neohydroxyaspergillic Acid

Mass spectrometry provides information about the molecular weight and fragmentation pattern,
which aids in confirming the molecular formula and identifying structural motifs.
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lon miz Interpretation

[M+H]* 241.15 Protonated molecular ion

Data not available in search
Other fragments
results

Experimental Protocols
Isolation and Purification of Neohydroxyaspergillic Acid

The following protocol is based on methods described for the isolation of neoaspergillic acid
and its derivatives from fungal cultures.[2]

e Fungal Cultivation:Aspergillus melleus is cultivated on a suitable medium, such as Yeast
Extract Peptone Dextrose (YEPD) agar plates, at 26 °C for several days.[2]

o Extraction: The agar medium is macerated and extracted sequentially with methanol and a
dichloromethane/methanol mixture (1:1), aided by sonication. The resulting extracts are

combined.[2]

o Solvent Partitioning: The crude extract is concentrated and then partitioned with ethyl acetate
to separate compounds based on polarity. The ethyl acetate layers are collected and
evaporated to yield a crude extract.[2]

o Chromatographic Purification: The crude extract is subjected to column chromatography
followed by High-Performance Liquid Chromatography (HPLC) to isolate pure
Neohydroxyaspergillic acid.[2]

Spectroscopic Analysis

* NMR Spectroscopy: The purified compound is dissolved in a deuterated solvent (e.g.,
DMSO-ds or CDCls). *H NMR, 3C NMR, and 2D NMR (such as COSY, HSQC, and HMBC)
spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed to determine
the accurate mass and elemental composition of the molecular ion. Fragmentation patterns
are analyzed using techniques like tandem mass spectrometry (MS/MS).
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Logical Workflow for Structure Elucidation

The process of elucidating the chemical structure of a natural product like
Neohydroxyaspergillic acid follows a logical progression of experiments and data analysis.

Isolation & Purification

Fungal Culture
(Aspergillus sp.)

Extraction

Chromatographic Separation
(Column, HPLC)

Spectroscopic|Analysis

Mass Spectrometry (MS) NMR Spectroscopy
- Molecular Formula - 1H, 13C NMR

- Fragmentation - 2D NMR (COSY, HSQC, HMBC)

Data Interpretation & Structurg Confirmation

Spectral Data Analysis <4

'

Structure Proposal

'

Final Structure Confirmation
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Caption: Logical workflow for the structure elucidation of Neohydroxyaspergillic acid.

Biosynthesis of Neohydroxyaspergillic Acid

The biosynthesis of Neohydroxyaspergillic acid is closely linked to that of neoaspergillic acid
and involves the condensation of amino acid precursors, specifically leucine and isoleucine.[3]
A proposed biosynthetic pathway involves a non-ribosomal peptide synthetase (NRPS)-like

enzyme.

Precursors

Core Assembly Post-Assembly Modification
NRPS-like Enzyme Pyrazinone Intermediate Hydroxylation Neohydroxyaspergillic Acid

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Neohydroxyaspergillic acid.

Conclusion

The elucidation of the chemical structure of Neohydroxyaspergillic acid is a testament to the
power of modern spectroscopic techniques in natural product chemistry. While foundational
work established its existence, recent advancements have enabled a more detailed
understanding of its molecular architecture. This knowledge is critical for researchers in drug
discovery and development who may seek to synthesize this molecule or its analogues to
explore its therapeutic potential. Further research to fully populate the detailed spectroscopic
datasets will be invaluable to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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